N-(3,4-dimethoxyphenethyl)-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide;oxalic acid
• InChI: InChI=1S/C21H24N4O4S.C2H2O4/c1-27-17-4-3-14(9-18(17)28-2)5-7-22-19(26)12-25-10-16(11-25)21-23-20(24-29-21)15-6-8-30-13-15;3-1(4)2(5)6/h3-4,6,8-9,13,16H,5,7,10-12H2,1-2H3,(H,22,26);(H,3,4)(H,5,6)
• InChI Key: GRAZPTJEHHFBQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN2CC(C2)C3=NC(=NO3)C4=CSC=C4)OC.C(=O)(C(=O)O)O
• Molecular Formula: C23H26N4O8S
• Molecular Weight: 518.5 g/mol

Description

N-(3,4-dimethoxyphenethyl)-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C23H26N4O8S and its molecular weight is 518.54. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenethyl)-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenethyl)-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis and Antibacterial Activity : A study by Desai et al. (2008) involved the synthesis and QSAR studies of 4-Oxo-thiazolidines and 2-Oxo-azetidines as potential antibacterial agents. The research highlighted the moderate to good antibacterial activity against both gram-positive and gram-negative bacteria, including S. aureus and E. coli, emphasizing the importance of structural and physicochemical parameters in enhancing activity [Desai et al., 2008].

• Antimicrobial and Hemolytic Activity : Gul et al. (2017) prepared a series of compounds, including 1,3,4-oxadiazole derivatives, and evaluated them for antimicrobial and hemolytic activity. The study found that these compounds exhibited activity against selected microbial species, highlighting their potential as antimicrobial agents with less toxicity [Gul et al., 2017].

• Antimicrobial and Docking Studies : Talupur et al. (2021) synthesized and characterized 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides. These compounds underwent biological evaluation and molecular docking studies, showcasing their potential in antimicrobial applications [Talupur et al., 2021].

• Antitumor Activity Evaluation : The study by Yurttaş et al. (2015) focused on synthesizing N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings and evaluating their antitumor activity against various human tumor cell lines. The findings demonstrated considerable anticancer activity against some cancer cell lines, underlining the compound's potential in cancer research [Yurttaş et al., 2015].

• α-Glucosidase Inhibitory Potential : Iftikhar et al. (2019) developed a series of 1,3,4-oxadiazole derivatives with potent α-glucosidase inhibitory potential. Their in silico studies supported the potential of these compounds as promising drug leads for the treatment of diseases related to α-glucosidase activity [Iftikhar et al., 2019].